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Compound of Interest

Compound Name: Boc-Glu-OH

Cat. No.: B558323 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of N-tert-Butoxycarbonyl-L-glutamic acid (Boc-Glu-OH) powder, a critical reagent in

solid-phase peptide synthesis (SPPS). The information presented herein is intended to support

researchers and professionals in the effective handling, characterization, and application of this

compound.

Physical Appearance
Boc-Glu-OH is typically supplied as a white to off-white or slightly yellow to beige crystalline

powder. Its physical state as a finely divided solid facilitates its handling and dissolution in

appropriate solvents for synthetic applications.

Quantitative Physicochemical Data
The following table summarizes the key quantitative properties of Boc-Glu-OH powder,

compiled from various supplier technical data sheets.
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Property Value

Molecular Formula C₁₀H₁₇NO₆

Molecular Weight 247.25 g/mol

Melting Point Approximately 110-113 °C (with decomposition)

Optical Rotation
[α]²⁰/D between -12.5° and -15.5° (c=1 in

methanol)

Purity (Assay) ≥98%

Solubility

Soluble in polar organic solvents such as

Dimethylformamide (DMF), Dimethyl sulfoxide

(DMSO), methanol, acetone, chloroform,

dichloromethane, and ethyl acetate. It is also

soluble in water.

Experimental Protocols
Detailed methodologies for the determination of key physical properties are outlined below,

based on established standards.

Determination of Melting Range (Adapted from USP
<741>)
The melting range of Boc-Glu-OH can be determined using the capillary method.

Apparatus:

Melting point apparatus with a heated bath and a calibrated thermometer or an automated

instrument.

Capillary tubes (0.8-1.2 mm internal diameter).

Procedure:

Sample Preparation: Gently pulverize a small amount of the Boc-Glu-OH powder. Introduce

the powder into a capillary tube to a height of approximately 3 mm.
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Measurement: Place the capillary tube in the melting point apparatus. Heat the sample at a

rate of 1 °C/min.

Data Recording: Record the temperature at which the first liquid phase appears (onset) and

the temperature at which the last solid particle disappears (clear point). The range between

these two temperatures is the melting range. Given that Boc-Glu-OH decomposes, the

temperature at which decomposition is observed should also be noted.

Determination of Specific Rotation (Adapted from USP
<781>)
The specific rotation of Boc-Glu-OH is a measure of its optical activity.

Apparatus:

A calibrated polarimeter.

A 1-decimeter (dm) polarimeter cell.

A sodium lamp (589 nm) or other specified light source.

Procedure:

Solution Preparation: Accurately weigh approximately 1 g of Boc-Glu-OH powder and

dissolve it in methanol to make 100 mL of solution.

Measurement:

Calibrate the polarimeter with a methanol blank.

Rinse the polarimeter cell with the prepared Boc-Glu-OH solution and then fill the cell,

ensuring no air bubbles are present.

Place the cell in the polarimeter and measure the optical rotation at 20 °C.

Calculation: The specific rotation [α] is calculated using the formula: [α] = (100 * α) / (l * c)

where:
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α is the observed rotation in degrees.

l is the path length in decimeters (1 dm).

c is the concentration in g/100 mL.

Determination of Solubility (Shake-Flask Method)
This method determines the equilibrium solubility of Boc-Glu-OH in a given solvent.

Procedure:

Sample Preparation: Add an excess amount of Boc-Glu-OH powder to a known volume of

the desired solvent (e.g., water, DMF) in a sealed flask.

Equilibration: Agitate the flask at a constant temperature (e.g., 25 °C) for a sufficient period

(typically 24-48 hours) to ensure equilibrium is reached.

Phase Separation: Separate the undissolved solid from the saturated solution by

centrifugation followed by filtration through a fine-pore filter (e.g., 0.22 µm).

Quantification: Analyze the concentration of Boc-Glu-OH in the clear, saturated filtrate using

a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC)

with UV detection. The resulting concentration represents the solubility of the compound in

that solvent at the specified temperature.

Role in Solid-Phase Peptide Synthesis (SPPS)
Boc-Glu-OH is a fundamental building block in Boc-chemistry-based solid-phase peptide

synthesis. The following diagram illustrates the logical workflow of incorporating a Boc-Glu-OH
residue into a growing peptide chain.
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Solid Support
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Boc-Glu-OH in Solid-Phase Peptide Synthesis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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